Cas no 1429171-89-0 (Tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate)

• Product Name: Tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate
• CAS No: 1429171-89-0
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5058314
• Update Time: 2026-02-28

Tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate
• 8,8-Dimethyl-6,9-diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester
• Tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-11-15(8-6-7-9-15)16-10-14(17,4)5/h16H,6-11H2,1-5H3
• InChI Key： GJUHJRQTOFEHPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C)(C)CNC2(C1)CCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-Butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate

Tert-Butyl 8,8-Dimethyl-6,9-Diazaspiro[4.5]Decane-9-Carboxylate: A Comprehensive Overview

Tert-butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate (CAS No: 1429171-89-0) is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure features a spiro ring system, which consists of two rings fused at a single atom, creating a distinctive framework that contributes to its chemical reactivity and biological activity.

The synthesis of tert-butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the spirocyclic core efficiently.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The spirocyclic structure provides a rigid framework that can be tailored to interact with specific biological targets, such as enzymes or receptors. Recent studies have demonstrated that derivatives of this compound exhibit promising activity in inhibiting certain kinases, making them valuable candidates for anti-cancer drug development.

In addition to its pharmacological applications, tert-butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of organic solar cells.

The physical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of tert-butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate. Advanced quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity patterns, which are crucial for predicting its behavior in chemical reactions.

In conclusion, tert-butyl 8,8-dimethyl-6,9-diazaspiro[4.5]decane-9-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and promising properties make it an exciting subject for ongoing research and development.